N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C22H27N3O3/c1-3-28-21-7-5-4-6-20(21)25-14-12-24(13-15-25)16-22(27)23-19-10-8-18(9-11-19)17(2)26/h4-11H,3,12-16H2,1-2H3,(H,23,27)
• InChI Key: VHFSDNQRWIXSLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide, also known as AEPA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. AEPA is a piperazine derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of voltage-gated sodium channels. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to exhibit significant anticonvulsant and analgesic effects in animal models. It has also been shown to reduce inflammation in animal models of arthritis and colitis. This compound has been found to induce apoptosis in cancer cells and inhibit their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide is its broad range of potential therapeutic applications. However, its high cytotoxicity and potential side effects limit its use in clinical settings. In lab experiments, this compound may be difficult to work with due to its low solubility in water and other solvents.

Future Directions

Further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide and its potential therapeutic applications. Future studies should focus on optimizing the synthesis method to improve the yield and purity of this compound. Additional studies should also investigate the potential side effects and toxicity of this compound and its derivatives. Finally, future research should explore the potential use of this compound in combination with other drugs for improved therapeutic efficacy.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide involves the reaction of 4-acetylphenylhydrazine with 2-(4-(2-ethoxyphenyl)-1-piperazinyl)acetic acid in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

N-(4-acetylphenyl)-2-[4-(2-ethoxyphenyl)-1-piperazinyl]acetamide has been studied extensively in the field of medicinal chemistry for its potential therapeutic applications. It has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been found to exhibit significant cytotoxicity against cancer cell lines, making it a potential candidate for cancer chemotherapy.